N,N'-bis(2-oxo-2H-chromen-6-yl)terephthalamide
Overview
Description
N,N'-bis(2-oxo-2H-chromen-6-yl)terephthalamide, also known as BCT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BCT is a heterocyclic compound that contains two chromenyl moieties and a terephthalic acid moiety. The compound has a molecular formula of C32H18N2O6 and a molecular weight of 530.49 g/mol.
Mechanism of Action
The mechanism of action of N,N'-bis(2-oxo-2H-chromen-6-yl)terephthalamide is not well understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and division. This compound has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. This compound has also been shown to have antibacterial properties, inhibiting the growth of various bacterial strains. In addition, this compound has been shown to have antioxidant properties, protecting cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N,N'-bis(2-oxo-2H-chromen-6-yl)terephthalamide in lab experiments is its high solubility in organic solvents, making it easy to work with. This compound is also relatively stable under normal laboratory conditions, making it a good candidate for long-term studies. However, one limitation of using this compound is its relatively high cost compared to other compounds.
Future Directions
There are several future directions for research on N,N'-bis(2-oxo-2H-chromen-6-yl)terephthalamide. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine the optimal dosage and administration route of this compound for maximum efficacy. Another area of interest is its potential use as an antibacterial agent. Studies are needed to determine the spectrum of activity of this compound against various bacterial strains. In addition, further studies are needed to investigate the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
N,N'-bis(2-oxo-2H-chromen-6-yl)terephthalamide has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been shown to have anticancer properties, inhibiting the growth of cancer cells by inducing apoptosis. This compound has also been studied for its potential use as an antibacterial agent, with promising results. In addition, this compound has been shown to have antioxidant properties, protecting cells from oxidative stress.
properties
IUPAC Name |
1-N,4-N-bis(2-oxochromen-6-yl)benzene-1,4-dicarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H16N2O6/c29-23-11-5-17-13-19(7-9-21(17)33-23)27-25(31)15-1-2-16(4-3-15)26(32)28-20-8-10-22-18(14-20)6-12-24(30)34-22/h1-14H,(H,27,31)(H,28,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBQUHXELVGIMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)C(=O)NC4=CC5=C(C=C4)OC(=O)C=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H16N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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